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Compound of Interest

Compound Name: 4-(2-Hydroxyethoxy)salicylic acid
CAS No.: 163451-82-9
Cat. No.: B1632672

Get Quote

Executive Summary

The compound 4-(2-Hydroxyethoxy)salicylic acid (CAS: 163451-82-9), also known as 2-
Hydroxy-4-(2-hydroxyethoxy)benzoic acid, is a critical process impurity and metabolite
associated with salicylate-based APIs and ether-linked drug conjugates (e.g., Gefapixant,
Benzonatate derivatives).[1] Its presence must be controlled at trace levels (<0.10%) in
pharmaceutical substances to meet ICH Q3A/B guidelines.

This guide details a high-fidelity protocol for preparing this compound as a Primary Reference
Standard. Unlike generic synthesis methods, this protocol prioritizes regioselectivity—ensuring
the hydroxyethyl group attaches exclusively to the 4-position, leaving the 2-hydroxyl group
available for intramolecular hydrogen bonding (a key spectral identifier).[1]

Retrosynthetic Strategy & Mechanistic Logic
The Regioselectivity Challenge

The starting material, 2,4-Dihydroxybenzoic acid (
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-Resorcylic acid), possesses two nucleophilic hydroxyl groups.[1]

e 2-OH: Strongly hydrogen-bonded to the carbonyl oxygen (resonance assisted hydrogen
bond, RAHB).[1] This reduces its nucleophilicity and acidity (

)

e 4-OH: Sterically accessible and electronically coupled to the ring but not deactivated by H-
bonding (

Strategic Choice: To produce the 4-substituted isomer exclusively, we utilize Ethylene
Carbonate (EC) in the presence of a quaternary ammonium catalyst. This method, often
superior to Williamson ether synthesis with alkyl halides, proceeds via a ring-opening
mechanism that favors the more nucleophilic phenoxide (4-position) without requiring harsh
bases that might disrupt the 2-OH H-bond.[1]

Reaction Pathway Diagram[1]
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Caption: Figure 1. Regioselective synthesis pathway utilizing steric and electronic
differentiation of the phenol groups.

Experimental Protocols
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Protocol A: Synthesis of Methyl 4-(2-
hydroxyethoxy)salicylate

Rationale: Using the methyl ester prevents decarboxylation and simplifies purification
compared to the free acid.

Reagents:

o Methyl 2,4-dihydroxybenzoate (10.0 g, 59.5 mmol)[1]

e Ethylene Carbonate (5.8 g, 65.5 mmol, 1.1 equiv)[1]
 Triethylbenzylammonium chloride (TEBA) (0.68 g, 5 mol%)[1]
¢ Solvent: DMF (30 mL) or perform neat (melt).

Step-by-Step:

e Setup: Charge a 100 mL 3-neck round-bottom flask (RBF) with Methyl 2,4-
dihydroxybenzoate, Ethylene Carbonate, and TEBA.

e Reaction: Heat the mixture to 140°C under

atmosphere. Stir for 4—6 hours.

o In-Process Control (IPC): Monitor by TLC (EtOAc/Hexane 1:1). The starting material (

) should disappear, replaced by a lower

spot (product).

e Quench: Cool to 80°C. Slowly add water (100 mL) with vigorous stirring. The product may oil
out initially and then crystallize upon further cooling.

« Isolation: Cool to 0-5°C for 2 hours. Filter the solid.[2][3][4] Wash with cold water (

mL).

e Drying: Dry in a vacuum oven at 45°C.
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o Yield Target: 85-90% (White to off-white solid).

Protocol B: Hydrolysis to Free Acid
Step-by-Step:

e Dissolution: Dissolve the intermediate (10.0 g) in Methanol (50 mL).

Saponification: Add 2M NaOH (aq) (50 mL). Heat to reflux (65°C) for 2 hours.

Workup: Evaporate MeOH under reduced pressure. The residual aqueous solution is cooled
to 10°C.

Acidification: Adjust pH to 2.0 using 6M HCI. A thick white precipitate will form.

Filtration: Filter and wash with ice-cold water to remove inorganic salts.

Protocol C: Purification (Reference Standard Grade)
Target Purity: >99.5% by HPLC

¢ Recrystallization: Dissolve crude solid in boiling water (approx. 20 mL/g). Add activated
charcoal (5 wt%), stir for 10 mins, and filter hot through Celite.

o Crystallization: Allow filtrate to cool slowly to room temperature, then to 4°C overnight.
e Prep-HPLC (If needed for >99.9%):
o Column: C18 Prep Column (

mm, 10 pm).[1]

o Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.

o Gradient: 10% B to 60% B over 40 mins.

Characterization & Qualification (The "E-E-A-T"
Validation)
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To certify this material as a Reference Standard, you must prove Identity and Purity.[1]

Structural Identity (NMR)

« NMR (DMSO-
):
o 11.0-12.0 (br s, 1H, COOH).[1]
o 10.5-11.5 (s, 1H, 2-OH,

exchangeable).[1] Critical: The presence of this sharp downfield singlet confirms the 2-OH
is intact and H-bonded.

o 7.65 (d, J=8.8 Hz, 1H, H-6).[1]
o 6.50 (dd, 1H, H-5).[1]
o 6.45 (d, 1H, H-3).[1]
o 4.05 (t, 2H,
)[1]
o 3.70 (t, 2H,
)[1]
o NOE Experiment: Irradiate the methylene protons at

4.05. You should observe NOE enhancement at H-3 and H-5, confirming the alkyl chain is at
position 4.[1]

Purity Profile (HPLC)

Method Parameters:

e Column: Agilent Zorbax Eclipse Plus C18 (
mm, 3.5 um).[1]

o Mobile Phase:
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o A: 0.1% Phosphoric Acid in Water.

o B: Acetonitrile.[5]

e Gradient:
Time (min) %B
0.0 5
15.0 90
| 20.0 | 90 [[1]

¢ Detection: UV at 254 nm and 210 nm.

Qualification Decision Tree

Crude Material Isolated

HPLC Purity Check

Purity > 99.0%?

No (<95%)

No (95-99%)

Full Characterization

Prep-HPLC Purification (1H/13C NMR, MS, IR, KF, ROI)

Recrystallize (H20)

Release as Reference Standard
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Caption: Figure 2. Decision logic for the purification and qualification of the reference standard.

Summary of Physicochemical Properties

Property Specification Method
White to off-white crystalline )
Appearance Visual
powder
Melting Point 204-208°C DSC / Capillary

Mass Spectrum (Calc. 197.0450) HRMS (ESI-)

N Soluble in DMSO, MeOH,;
Solubility ) ] USP <1111>
Sparingly in Water

Purity (HPLC) (area normalization) USP <621>
Water (KF) USP <921>
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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